molecular formula C6H4N2O4 B3356550 Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione CAS No. 672286-69-0

Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione

Cat. No. B3356550
CAS RN: 672286-69-0
M. Wt: 168.11 g/mol
InChI Key: HVFMJCJZTLYTKI-UHFFFAOYSA-N
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Description

Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione is a compound that has been studied for its potential biological activities . It has been found to have potential analgesic and antitumor activities . This compound is also being studied for its use as a TRPC5 modulator .


Synthesis Analysis

The synthesis of this compound derivatives involves the use of the bioisostere concept . The process includes the aza-Wittig reaction of functionalized iminophosphoranes reacted with carbon disulfide and further reaction of the product with alkyl halides or halogenated aliphatic esters .

Safety and Hazards

While specific safety and hazard information for Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione was not found in the search results, it’s important to note that all scientific research compounds should be handled with care, wearing appropriate protective equipment .

Future Directions

The future directions for Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione research could involve further exploration of its potential analgesic and antitumor activities . It could also involve the development of this compound as a TRPC5 modulator .

properties

IUPAC Name

1H-furo[2,3-d]pyrimidine-2,4,5-trione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4N2O4/c9-2-1-12-5-3(2)4(10)7-6(11)8-5/h1H2,(H2,7,8,10,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVFMJCJZTLYTKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)C2=C(O1)NC(=O)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10514123
Record name Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10514123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

672286-69-0
Record name Furo[2,3-d]pyrimidine-2,4,5(1H,3H,6H)-trione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10514123
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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